molecular formula C7H16O2S B8555081 4-[(2-Hydroxyethyl)thio]-2-methyl-2-butanol

4-[(2-Hydroxyethyl)thio]-2-methyl-2-butanol

Cat. No.: B8555081
M. Wt: 164.27 g/mol
InChI Key: MACMDZZJASDNOR-UHFFFAOYSA-N
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Description

4-[(2-Hydroxyethyl)thio]-2-methyl-2-butanol is a useful research compound. Its molecular formula is C7H16O2S and its molecular weight is 164.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H16O2S

Molecular Weight

164.27 g/mol

IUPAC Name

4-(2-hydroxyethylsulfanyl)-2-methylbutan-2-ol

InChI

InChI=1S/C7H16O2S/c1-7(2,9)3-5-10-6-4-8/h8-9H,3-6H2,1-2H3

InChI Key

MACMDZZJASDNOR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCSCCO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 ml of a 1N solution of methylmagnesium bromide in diethyl ether are placed under argon gasification and treated dropwise with a solution of 5.0 g of 3-[(2-hydroxyethyl)thio]propionic acid methyl ester (prepared according to Example 5) in 25 ml of diethyl ether so that a slight reflux results. After completion of the addition, the resulting mixture is stirred at room temperature for a further 16 hours. Subsequently, the excess Grignard reagent is destroyed by the cautious addition of saturated ammonium chloride solution to the mixture and the mixture is extracted three times with 100 ml of methylene chloride each time. The organic phases are dried over magnesium sulfate and concentrated. Low-pressure chromatography (0.4 bar) of the residue on silica gel with ethyl acetate and subsequent bulb-tube distillation (150° C./0.23-0.18 mm Hg) gives 2.25 g (46 percent) of 4-[(2-hydroxyethyl)thio]-2-methyl-2-butanol as a viscous, colorless oil; nD23 =1.5027.
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